Cas no 84957-30-2 (Cefquinome)

Cefquinome is a chemical substance with the chemical formula of c23h24n6o5s2.

Cefquinome structure

Product Name:Cefquinome

CAS No:84957-30-2

Molecular Formula:C₂₃H₂₄N₆O₅S₂

Molecular Weight:528.603861808777

CID:60794

PubChem ID:5464355

Cefquinome Properties

Names and Identifiers

- Cefquinome
- 1-[[(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-quinolinium inner salt
- CEFQUINOME SULFATE
- 7-[[2-(2-Aminothiazol-4-yl)-2-(methoxyimino)acetyl]amino]-3-[[(5,6,7,8-tetrahydroquinolinium)-1-yl]methyl]cepham-3-ene-4-carboxylate
- Cobactan.(R). DC
- Cobactan.(R). LC
- HR-111V
- Quinolinium, 1-[[(6R,7R)-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, inner salt (9CI)
- Quinolinium, 1-[[7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, inner salt, [6R-[6α,7β(Z)]]- (ZCI)
- Cobactan
- HOE 111
- Cefquinoma (INN-Spanish)
- QUINOLINIUM, 1-((7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-5,6,7,8-TETRAHYDRO-, HYDROXIDE, INNER SALT, (6R-(6.ALPHA.,7.BETA.(Z)))-
- DA-51753
- CS-0102460
- Cefquinomum
- Cefquinoma
- QUINOLINIUM, 1-((7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-5,6,7,8-TETRAHYDRO-, HYDROXIDE, INNER SALT, (6R-(6ALPHA,7BETA(Z)))-
- Cefquinomum (INN-Latin)
- Cefquinoma [INN-Spanish]
- CHEMBL1631107
- HY-N6665A
- CEFQUINOME [MI]
- Cobactan [veterinary] (TN)
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-(5,6,7,8-tetrahydroquinolin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- UNII-Z74S078CWP
- AKOS025402360
- Cefquinome [INN:BAN]
- CEFQUINOME [INN]
- Cefquinome (INN)
- 1-(((6R,7R)-7-(2-(2-AMINO-4-THIAZOLYL)GLYOXYLAMIDO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-5,6,7,8-TETRAHYDROQUINOLINIUM HYDROXIDE, INNER SALT, 72-(Z)-(O-METHYLOXIME)
- Quinolinium, 1-[[(6R,7R)-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, inner salt
- HR 111V
- 1-(((6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-5,6,7,8-tetrahydroquinolinium hydroxide, inner salt, 7(sup 2)-(Z)-(O-methyloxime)
- Quinolinium, 1-(((6R,7R)-7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-5,6,7,8-tetrahydro-, inner salt
- 84957-30-2
- Hoe-111
- Cobactan (veterinary)
- Cefquinomum [INN-Latin]
- D07652
- DTXCID501324141
- Z74S078CWP
- SCHEMBL149896
- DTXSID00894103
- HR111V
- +Expand
- MDL： MFCD00868570
- InChIKey： YWKJNRNSJKEFMK-PQFQYKRASA-N
- Inchi： 1S/C23H24N6O5S2/c1-34-27-16(14-11-36-23(24)25-14)19(30)26-17-20(31)29-18(22(32)33)13(10-35-21(17)29)9-28-8-4-6-12-5-2-3-7-15(12)28/h4,6,8,11,17,21H,2-3,5,7,9-10H2,1H3,(H3-,24,25,26,30,32,33)/b27-16-/t17-,21-/m1/s1
- SMILES： C(C1=C(C[N+]2C=CC=C3CCCCC=23)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1=CSC(N)=N1)=N\OC)(=O)[O-]

Computed Properties

Exact Mass: 528.12500
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 8
Monoisotopic Mass: 528.125
Heavy Atom Count: 36
Complexity: 971
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 208A^2

Experimental Properties

LogP: 0.25620
PSA: 207.46000
Boiling Point: Not available
Melting Point: >160°C
Vapor Pressure: Not available
Flash Point: Not available
Color/Form: Powder
Density: Not available

Cefquinome Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G419-5mg	1-[[(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-quinolinium inner salt	84957-30-2	98%	5mg	$41.00	2024-04-21
A2B Chem LLC	AH50925-5mg	1-[[(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-quinolinium inner salt	84957-30-2	98%	5mg	$34.00
Aaron	AR00G49L-5mg	1-[[(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-quinolinium inner salt	84957-30-2	98%	5mg	$26.00
Biosynth	AC46733-10 mg	Cefquinome	84957-30-2		10mg	$115.50
TRC	C244003-10mg	Cefquinome	84957-30-2		10mg	$ 230.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-357308-100 mg	Cefquinome,	84957-30-2	≥90%	100MG	￥564.00	2023-07-10
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80558-5mg	Cefquinome	84957-30-2	98.0%	5mg	¥120

Cefquinome Suppliers

WuHan Dong Kang Yuan technology co., LTD

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(CAS:84957-30-2)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Hubei Hanwei Chemical Co., Ltd

Audited Supplier

(CAS:84957-30-2)

MR./MRS.:LI JUN

Phone:15791925948

Email:2801519207@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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(CAS:84957-30-2)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84957-30-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Cefquinome Related Literature

1. Selection of DNA aptamers and establishment of an effective aptasensor for highly sensitive detection of cefquinome residues in milk

Lihui Wang,Chuchu Wang,Hao Li Analyst 2018 143 3202
2. Colorimetric sensor arrays for the detection and identification of antibiotics

Mohammed Awad Abedalwafa,Yan Li,Chunfang Ni,Lu Wang Anal. Methods 2019 11 2836
3. Comparison of different sample preparation procedures for multiclass determination of selected veterinary drug, coccidiostat and insecticide residues in eggs by liquid chromatography-tandem mass spectrometry

Marta Piatkowska,Piotr Jedziniak,Jan Zmudzki Anal. Methods 2014 6 3034
4. Development of a 15-class multiresidue method for analyzing 78 hydrophilic and hydrophobic veterinary drugs in milk, egg and meat by liquid chromatography-tandem mass spectrometry

Stephen W. C. Chung,Chi-Ho Lam Anal. Methods 2015 7 6764
5. Extraction optimization of sixteen cephalosporins in milk by filtered solid phase extraction and ultra high pressure liquid chromatography coupled to tandem mass spectrometry

Jianfeng Wang,Xiaojing Fan,Yan Liu,Zhenxia Du,Yuechao Feng,Li Jia,Jinghua Zhang Anal. Methods 2017 9 1282
6. A high-accuracy screening method of 44 cephalosporins in meat using liquid chromatography quadrupole-orbitrap hybrid mass spectrometry

Yun-He Hong,Xiu-Li Xu,Wei-Qing Li,Bo-Zhou Xu,Han-Qiu Wu,Yan Cheng,Hong Chen,Bao-Shan Zhang,Feng Zhang Anal. Methods 2017 9 6534
7. Rapid detection of 21 β-lactams using an immunochromatographic assay based on the mutant BlaR-CTD protein from Bacillus Licheniformis

Yue Li,Xinxin Xu,Liqiang Liu,Hua Kuang,Liguang Xu,Chuanlai Xu Analyst 2020 145 3257
8. Molecular docking and molecular dynamics studies on β-lactamases and penicillin binding proteins

K. M. Kumar,Anand Anbarasu,Sudha Ramaiah Mol. BioSyst. 2014 10 891
9. A fluorescence switch sensor for detection of virginiamycin based on graphene oxide-supported carbon quantum dots and molecularly imprinted polymer

Shuhuai Li,Jianping Li,Jinhui Luo,Qun Zhang,Lianming Zhang RSC Adv. 2017 7 56359
10. Europium chelate-labeled lateral flow assay for rapid and multiple detection of β-lactam antibiotics by the penicillin-binding protein

Xiaogang Li,Zhifeng Pan,Manyu Li,Xinmiao Jia,Suhan Zhang,Hang Lin,Juntao Liu,Liangkun Ma Anal. Methods 2020 12 3645

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